3-Amino-4-(1-pyrrolidinylmethyl)benzoic acid

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 3-amino-4-(pyrrolidin-1-ylmethyl)benzoic acid
• InChI: InChI=1S/C12H16N2O2/c13-11-7-9(12(15)16)3-4-10(11)8-14-5-1-2-6-14/h3-4,7H,1-2,5-6,8,13H2,(H,15,16)
• InChI Key: YMSNPKUDQSJWFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=C(C=C(C=C2)C(=O)O)N

Description

3-Amino-4-(1-pyrrolidinylmethyl)benzoic acid is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromomethyl-3-nitrobenzoic acid (10 g) is dissolved in dichloromethane (100 ml) and thereto is added dropwise pyrrolidine (8 g) with stirring under ice cooling, and the mixture is stirred at room temperature for 30 minutes. Dichloromethane is distilled off under reduced pressure, and the residue is dissolved in conc. hydrochloric acid (40 ml) and thereto is added water (10 ml) with stirring under ice cooling and further is added tin (5.4 g), and the mixture is stirred under ice cooling for 1.5 hour. The reaction mixture is neutralized with 10N aqueous sodium hydroxide solution, and the catalyst is filtered off and the filtrate is concentrated. The residue is dissolved in water and purified by a medium pressure column chromatography with CHP-20P (eluant, water-acetonitrile). The fractions containing the desired compound are collected, and concentrated into dryness under reduced pressure to give 3-amino-4-(1-pyrrolidinylmethyl)benzoic acid (7.2 g).